Cas no 554438-64-1 (3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid)

• Product Name: 3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid
• CAS No: 554438-64-1
• MF: C₂₁H₂₁NO₄S
• MW: 383.46074461937
• CID: 5737065
• PubChem ID: 2432659
• Update Time: 2025-10-30

3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-(3,5-dimethylphenyl)-N-(2-naphthalenylsulfonyl)-
• 554438-64-1
• BDBM94096
• Z56921144
• 3-[(3,5-Dimethyl-phenyl)-(naphthalene-2-sulfonyl)-amino]-propionic acid
• 3-[N-(3,5-dimethylphenyl)naphthalene-2-sulfonamido]propanoicacid
• AKOS034465880
• EN300-04877
• 3-(3,5-dimethyl-N-naphthalen-2-ylsulfonylanilino)propanoic acid
• CHEMBL1557928
• SMR000244258
• 3-[N-(3,5-dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid
• N-(3,5-Dimethylphenyl)-N-(2-naphthalenylsulfonyl)-beta-alanine
• cid_2432659
• 3-[3,5-dimethyl-N-(2-naphthalenylsulfonyl)anilino]propanoic acid
• DTXSID801187647
• HMS2584N14
• MLS000374643
• 3-[(3,5-dimethylphenyl)-naphthalen-2-ylsulfonyl-amino]propanoic Acid
• 3-[3,5-dimethyl-N-(2-naphthylsulfonyl)anilino]propionic acid
• 3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid

• Inchi： 1S/C21H21NO4S/c1-15-11-16(2)13-19(12-15)22(10-9-21(23)24)27(25,26)20-8-7-17-5-3-4-6-18(17)14-20/h3-8,11-14H,9-10H2,1-2H3,(H,23,24)
• InChI Key： ZWRLBQAGQJIQOY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN(C1=CC(C)=CC(C)=C1)S(C1=CC=C2C(=C1)C=CC=C2)(=O)=O

Computed Properties

• Exact Mass: 383.11912932g/mol
• Monoisotopic Mass: 383.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 631.0±65.0 °C(Predicted)
• pka: 4.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid

Introduction to 3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic Acid (CAS No. 554438-64-1)

3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 554438-64-1, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential applications. The molecular framework of this compound consists of a naphthalene core substituted with a sulfonamido group and an amine-linked propanoic acid moiety, which contributes to its distinct reactivity and functionality.

The synthesis of 3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 3,5-dimethylphenyl group enhances the compound's stability and interactions with biological targets, making it a promising candidate for further exploration in drug development. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of pharmaceutical chemistry, 3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid has been investigated for its potential role as an intermediate in the synthesis of novel therapeutic agents. Its sulfonamido moiety is particularly noteworthy, as sulfonamides are well-known for their broad spectrum of biological activity. This includes antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in various pharmacological contexts. The incorporation of the naphthalene scaffold into the molecular structure further enhances its pharmacological profile by improving solubility and metabolic stability.

Recent research has highlighted the significance of structural modifications in optimizing the pharmacokinetic and pharmacodynamic properties of sulfonamide derivatives. Studies have demonstrated that the presence of bulky aromatic groups, such as the naphthalene ring in 3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid, can influence binding affinity to target enzymes and receptors. This has led to the development of more potent and selective drug candidates with improved therapeutic outcomes.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a key intermediate in materials science, particularly in the development of advanced polymers and coatings. The sulfonamido group's ability to form hydrogen bonds and coordinate with metal ions makes it an attractive component for designing functional materials with enhanced durability and chemical resistance. Additionally, the 3,5-dimethylphenyl substituent contributes to thermal stability, further broadening its utility in industrial applications.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided researchers in designing derivatives with improved efficacy and reduced side effects. Furthermore, computational methods have been instrumental in optimizing synthetic routes, reducing waste generation, and improving overall yield.

In conclusion, 3-[N-(3,5-Dimethylphenyl)naphthalene-2-sulfonamido]propanoic acid represents a significant advancement in organic chemistry with far-reaching implications for pharmaceuticals and materials science. Its unique structure and versatile reactivity make it a valuable tool for researchers seeking to develop innovative therapeutics and functional materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.